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Introduction

PS-1145 is a potent and selective inhibitor of the IkB kinase (IKK) complex, with a particular
specificity for IKK( (ICso = 88 nM).[1][2] By inhibiting IKK, PS-1145 prevents the
phosphorylation and subsequent degradation of IkBa, the natural inhibitor of NF-kB. This action
blocks the nuclear translocation of NF-kB, thereby downregulating the expression of genes
involved in inflammation, cell survival, and immune responses.[3][4] These application notes
provide detailed information on the solubility of PS-1145, protocols for its use in common
experimental assays, and a visual representation of its mechanism of action.

Chemical Properties

Property Value Reference

N-(6-chloro-9H-pyrido[3,4-

Chemical Name

blindol-8-yI)-3-

pyridinecarboxamide

[2]

Molecular Formula C17H11CIN4O [2][5]
Molecular Weight 322.75 g/mol [1][5]
CAS Number 431898-65-6 [1][2][5]
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Solubility Data

PS-1145 is a crystalline solid that is soluble in organic solvents but insoluble in water.[2][5] The
solubility can be affected by the use of fresh, anhydrous solvents, as moisture can reduce
solubility.[1][5] For the dihydrochloride salt form, solubility is different and may require gentle
warming.

PS-1145 (Free Base)

. Concentration
Solvent Solubility Notes
(Molar)

Use of fresh, non-

hygroscopic DMSO is
DMSO 64 mg/mL[5] 198.29 mM[5] recommended.[1][5]

Sonication may also

be beneficial.[6]

Sonication is
50 mg/mL[6][7] 154.92 mM[6][7]
recommended.[6][7]
Ultrasonic treatment
20.83 mg/mLJ[1] 64.54 mM[1]
may be needed.[1]
10 mg/mL][2] ~31 mM
Heating is
Ethanol 2 mg/mL[5][6] 6.19 mM[6]
recommended.[6]
Water Insoluble[5]

PS-1145 Dihydrochloride

. Concentration
Solvent Solubility Notes
(Molar)

Gentle warming may
DMSO Soluble to 5 mM 5mM _
be required.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of PS-1145 (free base) for in
vitro use.

Materials:

« PS-1145 (MW: 322.75 g/mol )

e Anhydrous, high-purity DMSO

» Sterile microcentrifuge tubes or vials
o Calibrated pipette

» Vortex mixer

e Optional: Sonicator

Procedure:

Weigh out the desired amount of PS-1145 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 3.23 mg of PS-1145.

e Add the appropriate volume of fresh, anhydrous DMSO. For 3.23 mg of PS-1145, add 1 mL
of DMSO.

» Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.
« |If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[6]

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[5]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.targetmol.com/compound/ps-1145
https://www.selleckchem.com/products/ps-1145.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Store the stock solution at -20°C for short-term (up to 1 month) or -80°C for long-term
storage (up to 1 year).[5]

Protocol 2: In Vitro IKK Kinase Inhibition Assay

This protocol outlines a method to determine the inhibitory activity of PS-1145 on the IKK
complex.[5][6][7]

Materials:

PS-1145 stock solution in DMSO

Partially purified, pre-activated IKK complex

Biotinylated IkBa peptide substrate (e.g., RHDSGLDSMKD)
MgATP

Phospho-[Ser32]-IkBa specific antibodies

ELISA plate and reader

Assay buffer

Procedure:

e Pre-incubate the activated IKK complex with varying concentrations of PS-1145 (e.g., 0.1-1
MM) in the assay buffer for 1 hour at 25°C.[5][6][7]

Initiate the kinase reaction by adding the biotinylated IkBa peptide substrate and MgATP to
each well.

Allow the reaction to proceed for a specified time at an optimal temperature (e.g., 30°C).
Stop the reaction by adding a suitable stop solution (e.g., EDTA).

Detect the amount of phosphorylated substrate using an ELISA format with phospho-specific
antibodies.
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Quantify the results using a standard curve and calculate the I1Cso or Ki value for PS-1145.[5]

Protocol 3: MTT Assay for Cell Proliferation

This protocol is used to assess the effect of PS-1145 on the proliferation of cancer cells, such

as multiple myeloma (MM) cells.[5][6][7]

Materials:

MM cell lines (e.g., RPMI 8226, U266)

PS-1145 stock solution in DMSO

Cell culture medium and supplements

96-well cell culture plates

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., isopropanol with 0.04N HCI)

Microplate reader

Procedure:

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere
overnight.

Treat the cells with a serial dilution of PS-1145 (e.g., 1.5 to 50 uM) for 48 hours.[2] Include a
vehicle control (DMSO) group.

Four hours before the end of the incubation period, add 10 pL of MTT solution to each well.

[51[6][7]
Incubate for the final 4 hours to allow for formazan crystal formation.

Add 100 pL of the solubilization solution to each well to dissolve the formazan crystals.[5][6]

[7]
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e Measure the absorbance at 570 nm using a microplate reader.[5][6][7]

o Calculate the percentage of cell viability relative to the vehicle control to determine the
inhibitory effect of PS-1145.

Protocol 4: Preparation of an In Vivo Formulation

This protocol provides an example of how to formulate PS-1145 for intravenous (i.v.) injection
in animal models.[5]

Materials:

PS-1145 stock solution in DMSO (e.g., 21.3 mg/mL)

PEG300

Tween 80

ddH20 (double-distilled water)

Sterile tubes

Procedure (for a 1 mL working solution):

In a sterile tube, add 400 pL of PEG300.

e To the PEG300, add 50 pL of a 21.3 mg/mL clarified DMSO stock solution of PS-1145 and
mix until the solution is clear.[5]

e Add 50 pL of Tween 80 to the mixture and mix until clear.[5]
e Add 500 pL of ddHz20 to bring the final volume to 1 mL.[5]
e The final concentration of this clear solution will be 1.07 mg/mL (3.32 mM).

e This solution should be used immediately for optimal results.[5]

Visualizations
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Mechanism of Action: NF-kB Signaling Pathway
Inhibition

PS-1145 acts by inhibiting the IKK complex, a critical upstream kinase in the canonical NF-kB
signaling pathway. This prevents the phosphorylation and subsequent degradation of IkBa,

thereby sequestering the NF-kB (p50/p65) dimer in the cytoplasm and blocking its nuclear

translocation and transcriptional activity.
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Click to download full resolution via product page

Caption: PS-1145 inhibits the IKK complex in the NF-kB pathway.

Experimental Workflow

The following diagram illustrates a general workflow for utilizing PS-1145 in preclinical
research, from initial compound handling to data analysis for both in vitro and in vivo studies.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/product/b1679806?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

PS-1145 Powder

Prepare Stock Solution
(e.g., 10 MM in DMSO)

Aliquot & Store
(-80°C)

Use for Use for
In Vitro In Vivo

In Vitro Studies In Vivo Studies

Prepare Working Dilutions Prepare Dosing Formulation
in Culture Medium (e.g., with PEG300/Tween 80)

Treat Cells Administer to Animal Model
(e.g., 48 hours) (e.g., i.v. injection)

Perform Assay

(e.9., MTT, Kinase Assay) Monitor & Collect Samples

Data Analysis Data Analysis
(ICso0, Viability %) (Tumor Growth, Biomarkers)

Click to download full resolution via product page

Caption: General experimental workflow for using PS-1145.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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